Cas no 276888-00-7 (2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate)

• Product Name: 2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate
• CAS No: 276888-00-7
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 2838934
• Update Time: 2025-07-02

2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate
• dimethyl 1,3-dihydroindene-2,2-dicarboxylate
• Dimethyl 1,3-dihydro-2H-indene-2,2-dicarboxylate

• Inchi： 1S/C13H14O4/c1-16-11(14)13(12(15)17-2)7-9-5-3-4-6-10(9)8-13/h3-6H,7-8H2,1-2H3
• InChI Key： PGPSCACBHUTBEE-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)OC)CC2C=CC=CC=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• XLogP3: 2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 294.7±35.0 °C at 760 mmHg
• Flash Point: 139.9±24.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate

Introduction to 2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate (CAS No. 276888-00-7)

2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate, identified by its Chemical Abstracts Service (CAS) number 276888-00-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of dihydroindene derivatives, characterized by its fused cyclohexane and benzene rings with two carbonyl groups at the 2-position. The presence of dimethyl substituents enhances its structural stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate consists of a rigid bicyclic framework, which contributes to its unique electronic and steric properties. This architecture is particularly interesting for medicinal chemists due to its potential as a scaffold for drug development. The compound’s ability to undergo various chemical transformations, such as esterification, reduction, and oxidation, makes it a versatile building block in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of dihydroindene derivatives. Studies have demonstrated that modifications in the indene core can lead to compounds with significant biological activity. For instance, related structures have been investigated for their anti-inflammatory and antimicrobial properties. The dimethyl substituents in 2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate may play a crucial role in modulating these effects by influencing the compound’s interactions with biological targets.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds with applications in pharmaceuticals and agrochemicals. The dicarboxylate functionality provides multiple points for further functionalization, enabling the creation of polymers and polyamides with tailored properties. These materials are particularly relevant in the development of advanced materials for biomedical applications.

The synthesis of 2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate typically involves multi-step organic reactions starting from readily available precursors. Advances in synthetic methodologies have improved the efficiency and scalability of these processes. For example, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the indene core with high precision. Such innovations have not only simplified the production process but also enhanced the purity and yield of the final product.

From a computational chemistry perspective, the study of 2,2-Dimethyl 1,3-dihydroindene-2,2-dicarboxylate has provided valuable insights into molecular interactions and drug-receptor binding. Molecular dynamics simulations and quantum mechanical calculations have been used to predict how this compound might behave within biological systems. These studies are crucial for rational drug design and optimizing lead compounds for clinical trials. The structural features of this molecule make it an attractive candidate for further investigation using these computational tools.

In material science, dihydroindene derivatives like CAS No. 276888-00-7 have been explored for their potential as organic semiconductors and light-emitting materials. The rigid aromatic core and conjugated system contribute to their electronic properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on modifying these structures to improve charge transport and thermal stability, which are critical factors for device performance.

The environmental impact of synthesizing and utilizing organic compounds such as CAS No. 276888-00-7 is also a topic of increasing importance. Green chemistry principles have guided efforts to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, solvent-free reactions and biocatalytic methods have been explored as alternatives to traditional approaches. These advancements not only reduce environmental footprint but also enhance cost-effectiveness in industrial applications.

The future prospects for CAS No. 276888-00-7 are promising as ongoing research continues to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are likely to drive innovation in this field. As our understanding of molecular structure-function relationships deepens, compounds like this will continue to play a pivotal role in advancing pharmaceuticals and materials science.